1-[3-(Hydroxymethyl)azetidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[3-(hydroxymethyl)azetidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C7H11NO2/c1-2-7(10)8-3-6(4-8)5-9/h2,6,9H,1,3-5H2
• InChI Key: UTXSEZRQAYRZOV-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CC(C1)CO
• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• CAS No.: 1482099-01-3

Description

“1-[3-(Hydroxymethyl)azetidin-1-yl]prop-2-en-1-one” is a chemical compound with the CAS Number: 1482099-01-3. It has a molecular weight of 141.17. The IUPAC name for this compound is (1-acryloyl-3-azetidinyl)methanol. The physical form of this compound is liquid.

Physical and Chemical Properties Analysis

As mentioned earlier, “this compound” is a liquid at room temperature. It has a molecular weight of 141.17. More detailed physical and chemical properties such as boiling point, melting point, solubility, etc., are not available in the sources I found.

Scientific Research Applications

Synthesis and Potential Antiviral Activity

• The enantiomerically pure synthesis of bis(hydroxymethyl)azetidin-1-yl purine and pyrimidine nucleosides, analogs of Oxetanocin-A, has been achieved. These compounds have been evaluated for anti-HIV and anti-HSV activities (Nishiyama et al., 1995); (Hosono et al., 1994).

Transformation into Various Compounds

• Research has shown the transformation of related azetidin-2-ones into different compounds like 3-aryl-2-(ethylamino)propan-1-ols, indicating the versatility of these compounds in chemical transformations (Mollet et al., 2011).

Synthesis and Biological Activity

• There have been studies on the synthesis of novel phenyl pyrazoline derivatives from related azetidin-2-ones, evaluated for their antimicrobial activity, highlighting the potential use of these compounds in developing new antimicrobial agents (Shah & Patel, 2012).

Application in Drug-Likeness Studies

• Azetidin-2-one derivatives have been explored for their drug likeness properties, indicating potential applications in pharmaceutical chemistry and drug development (Behera.S. et al., 2014).

Synthesis of Novel Compounds

• The use of related azetidin-2-ones in the synthesis of novel carbapenems, demonstrating their utility in creating complex pharmaceutical molecules, has been researched (Meegan et al., 1997).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.